Cas no 121315-93-3 ([3-(Dimethylamino)-2-octadecanoyloxypropyl] octadecanoate)

• Product Name: [3-(Dimethylamino)-2-octadecanoyloxypropyl] octadecanoate
• CAS No: 121315-93-3
• Molecular Formula: C₄₁H₈₁NO₄
• Molecular Weight: 652.086153745651
• CID: 4763849

[3-(Dimethylamino)-2-octadecanoyloxypropyl] octadecanoate Properties

Names and Identifiers

• 3-(Dimethylamino)propane-1,2-diyl distearate
• [3-(dimethylamino)-2-octadecanoyloxypropyl] octadecanoate
• 18:0 DAP, 1,2-distearoyl-3-dimethylammonium-propane, powder
• 18:0 DAP, 1,2-distearoyl-3-dimethylammonium-propane, chloroform

• InChIKey： RVBUSVJSKGVQQS-UHFFFAOYSA-N
• Inchi： 1S/C41H81NO4/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-40(43)45-38-39(37-42(3)4)46-41(44)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h39H,5-38H2,1-4H3
• SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)C(CN(C)C)COC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 39
• Heavy Atom Count: 46
• Complexity: 638
• XLogP3: 16.9
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: 10 mg/mL (890820C-25mg)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters